Cas no 2320221-21-2 (4-(2-phenylethyl)-1,4-oxazepane)

• Product Name: 4-(2-phenylethyl)-1,4-oxazepane
• CAS No: 2320221-21-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5327189
• Update Time: 2025-10-29

4-(2-phenylethyl)-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-phenethyl-1,4-oxazepane
• 4-(2-phenylethyl)-1,4-oxazepane

• Inchi： 1S/C13H19NO/c1-2-5-13(6-3-1)7-9-14-8-4-11-15-12-10-14/h1-3,5-6H,4,7-12H2
• InChI Key： ZQSSGGVCOAEKRI-UHFFFAOYSA-N
• SMILES： O1CCCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5

Additional information on 4-(2-phenylethyl)-1,4-oxazepane

Comprehensive Overview of 4-(2-phenylethyl)-1,4-oxazepane (CAS No. 2320221-21-2): Properties, Applications, and Research Insights

The compound 4-(2-phenylethyl)-1,4-oxazepane (CAS No. 2320221-21-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its unique oxazepane core and phenylethyl substituent, this structure exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular framework combines a seven-membered ring with nitrogen and oxygen atoms, offering versatility in synthetic modifications and biological interactions.

In recent years, the demand for novel heterocyclic compounds like 4-(2-phenylethyl)-1,4-oxazepane has surged, driven by advancements in central nervous system (CNS) drug development and neuropharmacology. Researchers are particularly intrigued by its potential bioactivity profiles, including interactions with neurotransmitter receptors. The phenylethyl moiety, a common pharmacophore in psychoactive compounds, suggests possible applications in mood regulation or cognitive enhancement, though rigorous clinical validation is still underway.

From a synthetic chemistry perspective, CAS No. 2320221-21-2 presents challenges and opportunities. Its oxazepane ring requires precise stereochemical control during synthesis, often employing catalysts like palladium or ruthenium complexes. Modern techniques such as flow chemistry and microwave-assisted synthesis have been explored to optimize yield and purity. These innovations align with the growing emphasis on green chemistry principles, reducing solvent waste and energy consumption—a priority for environmentally conscious manufacturers.

The compound’s structure-activity relationship (SAR) has been a focal point in medicinal chemistry. Computational studies using molecular docking and quantum mechanical calculations predict moderate lipophilicity (LogP ~2.8) and blood-brain barrier permeability, traits desirable for CNS-targeted therapeutics. However, its metabolic stability and cytochrome P450 interactions remain under investigation, addressing common queries about its pharmacokinetic behavior in human models.

Beyond pharmaceuticals, 4-(2-phenylethyl)-1,4-oxazepane has niche applications in material science. Its rigid yet flexible structure makes it a candidate for designing liquid crystals or polymeric additives. Researchers are also evaluating its role in catalysis, where its nitrogen-oxygen coordination sites could stabilize transition metals—an area gaining traction in renewable energy research.

Safety and regulatory aspects of CAS No. 2320221-21-2 adhere to standard laboratory protocols. While not classified as hazardous under current guidelines, proper handling with personal protective equipment (PPE) is recommended. Analytical methods like HPLC-MS and NMR spectroscopy ensure quality control, addressing industry concerns about compound purity—a frequent topic in supplier evaluations.

In summary, 4-(2-phenylethyl)-1,4-oxazepane exemplifies the intersection of cutting-edge chemistry and applied research. As interest grows in tailored heterocycles for precision medicine and advanced materials, this compound’s multifaceted potential positions it as a noteworthy candidate for future innovations. Ongoing studies will likely clarify its commercial viability, answering prevalent questions about scalability and therapeutic efficacy.